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Compound of Interest

Compound Name: Triphenylbismuth Diacetate

Cat. No.: B2386477

An In-depth Technical Guide to the Synthesis of Triphenylbismuth Diacetate via Hydrogen
Peroxide Oxidation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preparation of
triphenylbismuth diacetate, a versatile organobismuth compound, through the oxidation of
triphenylbismuth using hydrogen peroxide. This method presents a viable alternative to other
oxidative procedures.

Introduction

Triphenylbismuth diacetate, with the chemical formula C22H21BiOa, is a pentavalent
organobismuth compound.[1][2][3] It serves as a valuable reagent and catalyst in various
organic transformations, including arylation reactions.[1] Its applications extend to materials
science and pharmaceutical development, where it is explored for its potential therapeutic
effects.[2] The synthesis method detailed herein involves the oxidation of trivalent
triphenylbismuth to its pentavalent diacetate form.

Physicochemical Properties

A summary of the key physicochemical properties of triphenylbismuth and triphenylbismuth
diacetate is presented in Table 1.
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Table 1: Physicochemical Data of Key Compounds

. . Triphenylbismuth
Property Triphenylbismuth .
Diacetate

] ] Bis(acetato-
Bismuth triphenyl,

Synonyms ) O)triphenylbismuth,
Phenylbismuth i ] ]
Diacetoxytriphenylbismuth
CAS Number 603-33-8 7239-60-3
Molecular Formula CisH1sBi C22H21BiO4
Molecular Weight 440.29 g/mol 558.39 g/mol [1][3]
) ] ] White to yellow powder or
Appearance White crystalline solid
crystals[1][2][3]
Melting Point 78-80 °C ~170 °C (decomposes)[2]
Purity Typically >98% Typically >98%[1][2][3]

Reaction Scheme and Mechanism

The synthesis of triphenylbismuth diacetate proceeds via the oxidation of triphenylbismuth in
the presence of acetic acid, with hydrogen peroxide acting as the oxidizing agent. The overall
reaction is depicted below:
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Acetic Acid (CH3COOH)

Hydrogen Peroxide (H202)

+ 2 CHsCOOH

Triphenylbismuth (BiPhs) *H0: o Triphenylbismuth Diacetate (PhsBi(OAC)2)

Water (H20)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2386477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Gissolve Triphenylbismuth in Glacial Acetic AcicD

G:ool the solution in an ice batrD
(Add Hydrogen Peroxide dropwise)
(Stir at room temperature)

Gsolate the product by vacuum fiItratiorD

:

(Wash the product with diethyl ether and hexane)

:

(Dry the product under vacuum)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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